Cas no 1402238-46-3 (Cyclopropanol, 1-[[bis(phenylmethyl)amino](4-fluorophenyl)methyl]-)

• Product Name: Cyclopropanol, 1-[[bis(phenylmethyl)amino](4-fluorophenyl)methyl]-
• CAS No: 1402238-46-3
• MF: C₂₄H₂₄FNO
• MW: 361.4518699646
• CID: 4698656
• PubChem ID: 71301893
• Update Time: 2025-07-11

Cyclopropanol, 1-[[bis(phenylmethyl)amino](4-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol, 1-[[bis(phenylmethyl)amino](4-fluorophenyl)methyl]-
• WLZ2956
• 1-((dibenzylamino)(4-fluorophenyl)methyl)cyclopropanol
• 1402238-46-3

• Inchi： 1S/C24H24FNO/c25-22-13-11-21(12-14-22)23(24(27)15-16-24)26(17-19-7-3-1-4-8-19)18-20-9-5-2-6-10-20/h1-14,23,27H,15-18H2
• InChI Key： OIHCMDCMZARDPK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1(CC1)O)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 361.18419255g/mol
• Monoisotopic Mass: 361.18419255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 23.5Ų

Additional information on Cyclopropanol, 1-[[bis(phenylmethyl)amino](4-fluorophenyl)methyl]-

Professional Introduction to Cyclopropanol, 1-[[bis(phenylmethyl)amino](4-fluorophenyl)methyl]- (CAS No. 1402238-46-3)

Cyclopropanol, 1-[[bis(phenylmethyl)amino](4-fluorophenyl)methyl]-, is a sophisticated organic compound characterized by its intricate molecular structure. This compound, identified by the CAS number 1402238-46-3, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. The presence of multiple substituents, including bis(phenylmethyl)amino and (4-fluorophenyl)methyl groups, endows this molecule with a high degree of chemical diversity, making it a promising candidate for various applications in medicinal chemistry and drug development.

The compound's structure is built around a cyclopropanol backbone, which is known for its strained three-membered ring. This strain can be exploited to enhance reactivity, making it a valuable scaffold for the synthesis of more complex molecules. The introduction of fluorine atoms in the (4-fluorophenyl)methyl group adds another layer of functionality, influencing both the electronic properties and metabolic stability of the molecule. These features make it particularly interesting for the design of bioactive compounds that require specific interactions with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced binding affinity and metabolic stability. The incorporation of fluorine atoms into pharmaceuticals has been shown to improve their pharmacokinetic profiles, leading to more effective and longer-lasting therapeutic effects. Cyclopropanol, 1-[[bis(phenylmethyl)amino](4-fluorophenyl)methyl]-, exemplifies this trend by combining the benefits of cyclopropanic derivatives with the advantages of fluorinated aromatic systems.

The bis(phenylmethyl)amino group in this compound introduces two aromatic rings connected by an amine linkage. This moiety is known for its ability to form stable hydrogen bonds and π-stacking interactions with biological targets, making it a valuable tool for drug design. The presence of two phenyl rings also increases the compound's lipophilicity, which can be crucial for membrane permeability and absorption rates in vivo. These properties make it an attractive candidate for further exploration in the development of novel therapeutic agents.

Recent studies have highlighted the potential of cyclopropanol derivatives as intermediates in the synthesis of more complex pharmacophores. The strained ring structure of cyclopropane can be opened under specific conditions to form linear alkenes or other functionalized compounds, providing a versatile route for molecular diversification. In addition, the presence of fluorine atoms can influence regioselectivity in reactions, allowing for precise control over the synthesis process.

The pharmaceutical industry has been actively exploring new ways to leverage fluorinated compounds for drug development. The unique electronic properties of fluorine atoms can alter the binding affinity and selectivity of molecules, leading to more effective treatments with fewer side effects. Cyclopropanol, 1-[[bis(phenylmethyl)amino](4-fluorophenyl)methyl]-, represents an innovative approach to combining these elements into a single molecular entity.

In conclusion, Cyclopropanol, 1-[[bis(phenylmethyl)amino](4-fluorophenyl)methyl]- (CAS No. 1402238-46-3), is a multifaceted compound with significant potential in pharmaceutical chemistry. Its intricate structure and functional groups make it a valuable tool for drug design and development. The combination of cyclopropanic derivatives with fluorinated aromatic systems offers unique advantages that could lead to novel therapeutic agents with improved pharmacokinetic profiles and enhanced biological activity.